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Compound of Interest

Compound Name:
3-(2-Propynyloxy)piperidine

hydrochloride

CAS No.: 1185301-44-3

Cat. No.: B1451033

Get Quote

Executive Summary: Immediate Action Card
STOP AND READ: This compound contains a terminal alkyne (propargyl group) and a

secondary amine salt.[1] Improper disposal can lead to the formation of shock-sensitive

explosives (metal acetylides) or toxic environmental release.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1451033#bc-rfq
https://www.echemi.com/sds/4-chloromethylpiperidine-hydrochloride-pd180727155016.html
https://www.echemi.com/sds/4-chloromethylpiperidine-hydrochloride-pd180727155016.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Safety Rule Operational Directive

Container Material

MUST USE High-Density Polyethylene (HDPE)

or Borosilicate Glass.[1] NEVER USE Metal

containers (cans/drums) or caps with metal

liners.[1]

Incompatibility

Segregate strictly from Heavy Metals (Copper,

Silver, Mercury), Strong Oxidizers, and Strong

Bases.[1]

Drain Disposal
STRICTLY PROHIBITED. Toxic to aquatic life.

[1]

Waste Stream

Classify as Hazardous Organic Solid (if pure) or

Basic Organic Waste (if in solution, despite HCl

salt form).[1]

Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its reactivity profile.[1] 3-(2-
Propynyloxy)piperidine hydrochloride is a bifunctional building block used in drug discovery

(often for "click" chemistry or ether synthesis).[1]

Physicochemical Data
Property Specification

Chemical Name 3-(2-Propynyloxy)piperidine hydrochloride

CAS Number 1185301-44-3

Molecular Formula C₈H₁₄ClNO (C₈H₁₃NO[1] · HCl)

Molecular Weight 175.66 g/mol

Functional Groups
Secondary Amine (HCl Salt), Propargyl Ether

(Terminal Alkyne)

Physical State White to off-white crystalline solid

Solubility Soluble in water, DMSO, Methanol
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The "Why" Behind the Protocol (Mechanistic Insight)
The Alkyne Risk (Acetylide Formation): The propargyl group (

) possesses an acetylenic hydrogen.[1] In the presence of bases and heavy metals
(specifically Copper, Silver, or Mercury), this proton can be removed to form metal
acetylides.[1] These salts are dry-shock sensitive explosives.[1]

Operational Consequence: You generally avoid metal waste cans (which may be brass-

lined or rusted) and ensure no copper plumbing is involved in the disposal path.[1]

The Piperidine Core: Piperidine derivatives are toxic if swallowed or inhaled and are skin/eye

irritants.[1]

Operational Consequence: All waste must be double-bagged or sealed to prevent dust

inhalation.[1]

The Hydrochloride Salt: While the salt form reduces volatility compared to the free base, it is

acidic.[1]

Operational Consequence: Ensure compatibility with waste solvents; mixing with strong

bases will liberate the free amine, increasing volatility and odor.[1]

Waste Segregation & Compatibility
Effective waste management relies on segregation at the source.[1]

Compatibility Matrix
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Waste Stream Status Rationale

Halogenated Solvents Compatible
DCM/Chloroform are standard

solvents for this compound.[1]

Non-Halogenated Solvents Compatible
Methanol/Ethanol/DMSO are

suitable carriers.[1]

Aqueous Acidic Compatible
The compound is already an

HCl salt.[1]

Aqueous Basic Conditional

Mixing releases the free amine

(fishy odor, volatile).[1] Use a

fume hood.[1][2]

Oxidizers INCOMPATIBLE
Risk of reaction with the alkyne

and amine.[1] Fire hazard.

Heavy Metals DANGEROUS
Risk of explosive acetylide

formation.[1]

Step-by-Step Disposal Protocols
Protocol A: Routine Solid Waste Disposal
Use this for expired solids, contaminated weighing boats, or filter cakes.

Container Selection: Select a wide-mouth HDPE jar with a screw-top lid.[1] Do not use metal.

[1][2]

Labeling: Affix a hazardous waste label.

Constituents: "3-(2-Propynyloxy)piperidine HCl"[1][3][4]

Hazards: Toxic, Irritant.[1][5][6]

Bagging: Place the solid waste inside a clear polyethylene bag inside the jar. This "double

containment" prevents dust release when the waste facility opens the jar.[1]

Sealing: Screw the lid tight. Tape the lid if the container will be transported through public

corridors.[1]
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Manifesting: List as "Organic Solid, Toxic, N.O.S. (Piperidine derivative)."[1][3][4][7][8][9]

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)
Use this for reaction mixtures containing the compound.[1]

pH Check: If the solution is strongly basic (pH > 10), neutralize to pH 6–8 using dilute HCl or

Acetic Acid.[1] This prevents the volatilization of the free amine and reduces the risk of

acetylide formation if metal contaminants are present.[1]

Solvent Segregation:

If dissolved in DCM/Chloroform

Halogenated Waste Carboy.

If dissolved in Methanol/Acetone/DMSO

Non-Halogenated Waste Carboy.[1]

Transfer: Pour into the appropriate HDPE carboy using a funnel.

Crucial: Rinse the funnel immediately.[1] Do not leave residue to dry (dry residues are

more hazardous).[1]

Log Entry: Record the volume and concentration on the waste container log sheet

immediately.

Protocol C: Spill Cleanup Response
For small powder spills (< 50g) in the laboratory.

PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat.[1] If outside a fume

hood, wear an N95 dust mask.[1]

Containment: Cover the spill gently with wet paper towels (dampened with water).[1] This

prevents dust from becoming airborne.[1][5][10]

Collection: Scoop the wet mass into a plastic bag.
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Surface Decontamination: Wipe the area with a 5% Acetic Acid solution (to ensure the amine

remains protonated and soluble), followed by water.[1]

Disposal: Seal the bag and place it in the Solid Hazardous Waste container.

Visual Decision Guides
Figure 1: Waste Classification Decision Tree
Follow this logic to determine the correct waste stream.

Start: Waste Identification

Is the waste Solid or Liquid?

Solid Waste

Powder/Debris

Liquid Waste

Solution

Container Check:
Is it Metal? Identify Solvent Base

Halogenated Carboy
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Carboy
(MeOH, DMSO, Acetone)

No Halogens

STOP: Transfer to HDPE/Glass

Yes

Dispose in HDPE Jar

No

Click to download full resolution via product page

Caption: Logic flow for segregating 3-(2-Propynyloxy)piperidine HCl waste streams to prevent

incompatibility.

Figure 2: Spill Response Workflow
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Operational sequence for safe cleanup.

1. Alert Personnel & Isolate Area

2. Don PPE (Gloves, Goggles, Mask)

3. Cover with Wet Towels
(Prevent Dust)

4. Scoop into Plastic Bag

5. Wipe Surface with 5% Acetic Acid

6. Place in Solid Hazardous Waste

Click to download full resolution via product page

Caption: Step-by-step emergency response protocol for solid spills to minimize exposure and

contamination.

Regulatory Framework
RCRA Classification (USA): This compound is not specifically P-listed or U-listed.[1]

However, it must be characterized by the generator.[1]

Characteristic: Likely Toxic (if LD50 < 2500 mg/kg, inferred from piperidine).[1]
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Code: If mixed with flammable solvents, use D001. If pure, label as "Non-RCRA Regulated

Hazardous Waste" or state-specific code (e.g., California "Toxic" code 551).[1]

DOT Transport:

Proper Shipping Name: Toxic solids, organic, n.o.s. (Piperidine hydrochloride derivative).

[1][6][11]

Hazard Class: 6.1.[1][7][10]

Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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